Ammonium hydroxide solution, ACS reagent, 28.0-30.0% NH3 basis

• CAS No.: 1336-21-6
• Product Name: Ammonium hydroxide solution, ACS reagent, 28.0-30.0% NH3 basis
• Molecular Formula: NH4OH; H5NO
• Molecular Weight: 35.046 g/mol
• IUPAC Name: azane;hydrate
• Standard InChI: InChI=1S/H3N.H2O/h1H3;1H2
• Standard InChIKey: VHUUQVKOLVNVRT-UHFFFAOYSA-N
• SMILES: N.O
• Canonical SMILES: [NH4+].[OH-]
• Boiling Point: 38 °C (25%)
• Colorform: Colorless liquid
• Density: About 0.90 @ 25 °C/25 °C; Relative density (water = 1): 0.9 (25%)
• Melting Point: -58 °C (25%)
• Physical Description: Ammonium hydroxide appears as a colorless aqueous solution. Concentration of ammonia ranges up to approximately 30%. Ammonia vapors (which arise from the solution) irritate the eyes.; DryPowder; Liquid; WetSolid; Clear, colourless solution, having an exceedingly pungent, characteristic odour; VERY VOLATILE COLOURLESS AMMONIA SOLUTION IN WATER WITH PUNGENT ODOUR.
• Description: Ammonium hydroxide appears as a colorless aqueous solution. Concentration of ammonia ranges up to approximately 30%. Ammonia vapors (which arise from the solution) irritate the eyes.; Ammonium hydroxide is a solution of ammonia in water. It has a role as a food acidity regulator.; The hydroxy salt of ammonium ion. It is formed when AMMONIA reacts with water molecules in solution.
• Solubility: Exists only in solution; Solubility in water: miscible
• Synonyms: ammonium hydroxide; Hydroxide, Ammonium
• Vapor Density: Relative vapor density (air = 1): 0.6
• Vapor Pressure: 2160 mm Hg @ 25 °C; Vapor pressure, kPa at 20 °C: 48 (25%)
• PubChem Compound: 12896473
• Last Modified: Nov 11 2021